Cas no 2546-44-3 (2,2-difluoro-1-(4-fluorophenyl)ethan-1-ol)

• Product Name: 2,2-difluoro-1-(4-fluorophenyl)ethan-1-ol
• CAS No: 2546-44-3
• MF: C₈H₇F₃O
• MW: 176.135792970657
• CID: 2931923
• PubChem ID: 79002027
• Update Time: 2025-05-19

2,2-difluoro-1-(4-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(4-fluorophenyl)ethanol
• Benzenemethanol, α-(difluoromethyl)-4-fluoro-
• 2,2-difluoro-1-(4-fluorophenyl)ethan-1-ol

• Inchi： 1S/C8H7F3O/c9-6-3-1-5(2-4-6)7(12)8(10)11/h1-4,7-8,12H
• InChI Key： PRJOFDKFNPJZOJ-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C(F)C=C1)C(F)F

Additional information on 2,2-difluoro-1-(4-fluorophenyl)ethan-1-ol

Comprehensive Overview of 2,2-Difluoro-1-(4-fluorophenyl)ethan-1-ol (CAS No. 2546-44-3)

2,2-Difluoro-1-(4-fluorophenyl)ethan-1-ol (CAS No. 2546-44-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of fluorine atoms in its molecular framework enhances its stability and bioavailability, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industries are increasingly exploring its applications in drug discovery, catalysis, and material science, aligning with the growing demand for sustainable chemistry and green synthesis practices.

The compound's molecular structure features a difluoroethyl group attached to a 4-fluorophenyl ring, which contributes to its distinct electronic and steric properties. This configuration is particularly relevant in the design of enzyme inhibitors and receptor modulators, as the fluorine atoms can influence binding affinity and metabolic stability. Recent studies highlight its potential in developing next-generation therapeutics, especially in oncology and neurology, where fluorinated compounds are known to improve drug efficacy and reduce side effects.

In the context of industrial applications, 2,2-difluoro-1-(4-fluorophenyl)ethan-1-ol is often utilized as a building block for fine chemicals and specialty polymers. Its compatibility with cross-coupling reactions and click chemistry methodologies makes it a versatile candidate for high-throughput synthesis. Moreover, its role in photocatalysis and electrochemical transformations has been explored, addressing the need for energy-efficient processes in modern chemical manufacturing.

From an environmental perspective, the compound's low toxicity profile and biodegradability potential align with the principles of green chemistry. This is particularly relevant as industries face stricter regulations on hazardous substances and seek alternatives that minimize ecological impact. Researchers are also investigating its use in bio-based solvents and renewable materials, further emphasizing its sustainability credentials.

The growing interest in 2,2-difluoro-1-(4-fluorophenyl)ethan-1-ol is reflected in its frequent appearance in patent literature and academic publications. Key topics of investigation include its synthetic routes, scalability, and derivatization strategies. For instance, optimizing its production via continuous flow chemistry or microwave-assisted synthesis has become a focal point for reducing costs and improving yield. These advancements cater to the broader trend of process intensification in the chemical industry.

In summary, 2,2-difluoro-1-(4-fluorophenyl)ethan-1-ol (CAS No. 2546-44-3) represents a promising compound at the intersection of medicinal chemistry, materials science, and sustainable technology. Its multifaceted applications and compatibility with cutting-edge methodologies position it as a key player in the evolution of modern chemistry. As research continues to uncover its potential, this compound is poised to contribute significantly to innovations in healthcare, agriculture, and industrial processes.